Cas no 62479-85-0 (Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-)

• Product name: Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-
• CAS No: 62479-85-0
• MF: C₁₁H₁₅Br₂NO
• MW: 337.050901651382
• CID: 443448
• PubChem ID: 71386024

Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,3-dibromo-N-(1-ethynylcyclohexyl)-
• 2,3-dibromo-N-(1-ethynylcyclohexyl)propanamide
• DTXSID40808229
• 62479-85-0

• Inchi： InChI=1S/C11H15Br2NO/c1-2-11(6-4-3-5-7-11)14-10(15)9(13)8-12/h1,9H,3-8H2,(H,14,15)
• InChI Key： QKVRBQILBRISMN-UHFFFAOYSA-N
• SMILES： C#CC1(CCCCC1)NC(=O)C(CBr)Br

Computed Properties

• Exact Mass: 334.95205
• Monoisotopic Mass: 334.95204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1